2-(2-Fluoro-4-methylphenyl)-5-methylbenzoic acid

• IUPAC Name: 2-(2-fluoro-4-methylphenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C15H13FO2/c1-9-3-5-11(13(7-9)15(17)18)12-6-4-10(2)8-14(12)16/h3-8H,1-2H3,(H,17,18)
• InChI Key: PTYOTGTXCBRCPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=C(C=C(C=C2)C)F)C(=O)O
• Molecular Formula: C15H13FO2
• DSSTOX Substance ID: DTXSID10689188
• Molecular Weight: 244.26 g/mol
• CAS No.: 1024-95-9

Description

2-(2-Fluoro-4-methylphenyl)-5-methylbenzoic acid is an organic compound that belongs to the class of benzoic acids It is characterized by the presence of a fluorine atom and two methyl groups attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Fluoro-4-methylphenyl)-5-methylbenzoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluoro-4-methylphenylboronic acid and 5-methylbenzoic acid.

Suzuki-Miyaura Coupling: The key step in the synthesis is the Suzuki-Miyaura coupling reaction, which involves the palladium-catalyzed cross-coupling of 2-fluoro-4-methylphenylboronic acid with 5-methylbenzoic acid.

Purification: The crude product is purified using techniques such as recrystallization or column chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of 2-(2-Fluoro-4-methylphenyl)-5-methylbenzoic acid may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to maximize yield and minimize production costs. The use of automated reactors and advanced purification techniques ensures the efficient production of the compound on a commercial scale.

Chemical Reactions Analysis

Types of Reactions

2-(2-Fluoro-4-methylphenyl)-5-methylbenzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.

Substitution: The fluorine atom and methyl groups can participate in electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions, amines) are employed.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or aldehydes.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

2-(2-Fluoro-4-methylphenyl)-5-methylbenzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of advanced materials and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-(2-Fluoro-4-methylphenyl)-5-methylbenzoic acid involves its interaction with specific molecular targets. The fluorine atom and methyl groups play a crucial role in modulating the compound’s reactivity and binding affinity. The compound may interact with enzymes, receptors, or other biomolecules, leading to various biological effects. The exact pathways and molecular targets are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

2-Fluoro-4-methylphenylboronic acid: A precursor in the synthesis of 2-(2-Fluoro-4-methylphenyl)-5-methylbenzoic acid.

2-Fluoro-4-methylphenol: A structurally related compound with different functional groups.

(2-Fluoro-4-methylphenyl)acetic acid: Another similar compound with an acetic acid group instead of a benzoic acid group.

Uniqueness

2-(2-Fluoro-4-methylphenyl)-5-methylbenzoic acid is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. The presence of both fluorine and methyl groups enhances its stability and reactivity, making it valuable for various applications.